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Section 1: Chemical Identification and
Physicochemical Properties
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Compound of Interest

Compound Name: Ethyl 5-Amino-2-naphthoate
Cat. No.: B8667460
Get Quote
\ J

Ethyl 5-amino-2-naphthoate is a bifunctional aromatic compound featuring a naphthalene
core substituted with a primary amine and an ethyl ester. These functional groups dictate its
reactivity and make it a valuable intermediate in organic synthesis. The naphthalene scaffold is
a common motif in medicinal chemistry, and the amino group provides a key handle for

derivatization.

Property Value Source
Ethyl 5-aminonaphthalene-2-

IUPAC Name -
carboxylate

Molecular Formula C13H13NO2 Calculated

Molecular Weight 215.25 g/mol Calculated

Appearance Yellow solid [1]

Melting Point 94 -95°C [1]

N Insoluble in water; Soluble in

Solubility [1][2]
ethanol.

CAS Number 84765-65-1 -
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Section 2: Hazard Identification and GHS
Classification (Inferred)

A formal, universally adopted GHS classification for ethyl 5-amino-2-naphthoate is not
consistently available. Therefore, the following classification is inferred from data on structurally
related compounds, such as ethyl 2-naphthoate and various aminonaphthols, which share key
structural motifs.[3][4] This approach provides a conservative and scientifically sound basis for
risk assessment.

GHS Classification =~ Hazard Statement Pictogram Signal Word
Skin
] o H315: Causes skin ] ]
Corrosion/Irritation, S Irritant Warning
irritation
Category 2
Serious Eye

o H319: Causes serious ] ]
Damage/Eye Irritation, o [rritant Warning
eye irritation
Category 2

Specific Target Organ
o ] H335: May cause ) ]
Toxicity (Single ) o Irritant Warning
respiratory irritation
Exposure), Category 3

Primary Health Hazards: The primary hazards are associated with its irritant properties.[3][4]

 Inhalation: Inhalation of dust may cause irritation to the respiratory tract.

e Skin Contact: Direct contact can cause skin irritation, redness, and discomfort.

o Eye Contact: The compound is expected to be a serious eye irritant, potentially causing
significant discomfort and redness upon contact.

 Ingestion: While acute oral toxicity data is not available, ingestion may be harmful.[5]

Precautionary Statements (Selected):

e P261: Avoid breathing dust.
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P264: Wash skin thoroughly after handling.

P280: Wear protective gloves/eye protection/face protection.

P302 + P352: IF ON SKIN: Wash with plenty of soap and water.

P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.
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Hazard Assessment

Chemical Substance
(Ethyl 5-Amino-2-Naphthoate)

is assessed via

Analyze Toxicological &
Physicochemical Data
(Analogues: Aminonaphthols, Naphthoates)

leads to

Classify Hazards
(e.g., Skin Irrit. 2, Eye lrrit. 2)

Hazard Communication

Generate Safety Create Product Label
Data Sheet (SDS) (Pictograms, Signal Word, H/P Statements)

informs informs

End User
(Researcher, Scientist)

Reaction Phase Workup & Isolation

1. Combine Reactants
(Ethyl 5-nitro-2-naphthoate,
Ethanol, 10% Pd/C)

Final Product
(Ethyl 5-Amino-2-Naphthoate)

4. Concentrate Filtrate
(Rotary Evaporation)

3. Filter Mixture
(Remove Catalyst)

2. Hydrogenate
(50 psi Hz, 3-4h)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

e 1. prepchem.com [prepchem.com]

o 2. fishersci.com [fishersci.com]

¢ 3. Ethyl 2-naphthoate | C13H1202 | CID 76363 - PubChem [pubchem.ncbi.nim.nih.gov]
e 4. 5-Amino-2-naphthol | CLOH9NO | CID 6865 - PubChem [pubchem.ncbi.nim.nih.gov]
e 5. fishersci.com [fishersci.com]

¢ To cite this document: BenchChem. [Section 1: Chemical Identification and Physicochemical
Properties]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8667460/docs#section-1-chemical-identification-and-
physicochemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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